Cas no 914661-82-8 (5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde)

• Product Name: 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde
• CAS No: 914661-82-8
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 5776436
• PubChem ID: 73949518
• Update Time: 2025-05-24

5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trimethylphenyl)furan-2-carbaldehyde
• EN300-1085366
• SCHEMBL2323855
• 914661-82-8
• 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde

• Inchi： 1S/C14H14O2/c1-9-6-10(2)14(11(3)7-9)13-5-4-12(8-15)16-13/h4-8H,1-3H3
• InChI Key： PCCJHTUAHNWAMR-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde

Introduction to 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde (CAS No. 914661-82-8)

5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde, also known by its CAS number 914661-82-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a furan ring and a substituted phenyl group. The presence of these functional groups endows the molecule with a range of interesting chemical and biological properties, making it a valuable candidate for various applications in drug discovery and materials science.

The molecular formula of 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde is C₁₃H₁₄O₂, and its molecular weight is approximately 206.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2,4,6-trimethylbenzaldehyde with furfural in the presence of a suitable catalyst. The resulting product is a yellow crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.

In recent years, 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde has garnered significant attention due to its potential biological activities. Research studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Journal of Agricultural and Food Chemistry in 2020 demonstrated that this compound scavenged free radicals effectively and protected cells from oxidative damage. These findings highlight the potential of 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde as a natural antioxidant agent.

In addition to its biological applications, 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde has found use in materials science. The unique electronic properties of furan derivatives make them suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials explored the use of 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde-based polymers as active layers in organic solar cells. The results showed that these polymers exhibited high photovoltaic performance due to their excellent charge transport properties.

The synthesis and characterization of 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde have been extensively studied to optimize its production and enhance its purity. Various methods have been developed to improve the yield and reduce the cost of synthesis. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction time and improve product purity compared to traditional methods.

In conclusion, 5-(2,4,6-Trimethylphenyl)furan-2-carbaldehyde (CAS No. 914661-82-8) is a multifaceted compound with promising applications in both biological and materials science. Its anti-inflammatory and antioxidant properties make it a valuable candidate for drug discovery, while its unique electronic characteristics offer potential for advanced materials development. Ongoing research continues to uncover new aspects of this compound's behavior and utility, further solidifying its importance in the scientific community.